Cas no 712262-13-0 (Methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate)
712262-13-0 structure
Product Name:Methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate
CAS No:712262-13-0
MF:C8H11NO3S
MW:201.242841005325
CID:1020049
PubChem ID:45089570
Update Time:2023-08-02
Methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylicacid,5-amino-3-(methoxymethyl)-,methylester(9CI)
- methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate
- 2-thiophenecarboxylic acid,5-amino-3-(methoxymethyl)-,methyl ester
- Methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate
-
- Inchi： 1S/C8H11NO3S/c1-11-4-5-3-6(9)13-7(5)8(10)12-2/h3H,4,9H2,1-2H3
- InChI Key： POTSTZPYKIFMKY-UHFFFAOYSA-N
- SMILES： S1C(=CC(COC)=C1C(=O)OC)N
Computed Properties
- Exact Mass: 201.046
- Monoisotopic Mass: 201.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.8
Methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1719173-0.05g |
methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate |
712262-13-0 | 95.0% | 0.05g |
$94.0 | 2025-02-20 | |
| Enamine | EN300-1719173-0.1g |
methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate |
712262-13-0 | 95.0% | 0.1g |
$140.0 | 2025-02-20 | |
| Enamine | EN300-1719173-0.25g |
methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate |
712262-13-0 | 95.0% | 0.25g |
$200.0 | 2025-02-20 | |
| Enamine | EN300-1719173-0.5g |
methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate |
712262-13-0 | 95.0% | 0.5g |
$374.0 | 2025-02-20 | |
| Enamine | EN300-1719173-1.0g |
methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate |
712262-13-0 | 95.0% | 1.0g |
$499.0 | 2025-02-20 | |
| Enamine | EN300-1719173-2.5g |
methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate |
712262-13-0 | 95.0% | 2.5g |
$978.0 | 2025-02-20 | |
| Enamine | EN300-1719173-5.0g |
methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate |
712262-13-0 | 95.0% | 5.0g |
$1448.0 | 2025-02-20 | |
| Enamine | EN300-1719173-10.0g |
methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate |
712262-13-0 | 95.0% | 10.0g |
$2146.0 | 2025-02-20 | |
| Aaron | AR00FYN4-50mg |
2-Thiophenecarboxylicacid,5-amino-3-(methoxymethyl)-,methylester(9CI) |
712262-13-0 | 95% | 50mg |
$155.00 | 2025-01-24 | |
| Aaron | AR00FYN4-100mg |
2-Thiophenecarboxylicacid,5-amino-3-(methoxymethyl)-,methylester(9CI) |
712262-13-0 | 95% | 100mg |
$218.00 | 2025-01-24 |
Methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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